N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide
Overview
Description
N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide, also known as CTB, is a novel compound that has shown potential in various scientific research applications.
Mechanism of Action
The mechanism of action of N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is not fully understood. However, studies suggest that N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide exerts its effects by modulating various signaling pathways, including the PI3K/Akt, MAPK, and NF-κB pathways. N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has also been found to interact with various biomolecules, including DNA, RNA, and proteins, which may contribute to its biological effects.
Biochemical and Physiological Effects
N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has been found to modulate various biochemical and physiological processes, including apoptosis, cell cycle regulation, angiogenesis, oxidative stress, and inflammation. N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has also been found to interact with various biomolecules, including DNA, RNA, and proteins, which may contribute to its biological effects.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide is its potential in various scientific research applications. N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has shown promising results in cancer research, neurodegenerative diseases, and microbial infections. Additionally, N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has been found to have low toxicity in vitro and in vivo, making it a potential candidate for drug development.
However, there are limitations to the use of N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide in lab experiments. One of the limitations is its low solubility in water, which may limit its use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide and its potential side effects.
Future Directions
For research on N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide include further investigation of its mechanism of action, potential targets, and drug development.
Scientific Research Applications
N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has shown potential in various scientific research applications, including cancer research, neurodegenerative diseases, and microbial infections. In cancer research, N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has been found to inhibit the growth of cancer cells by inducing apoptosis, cell cycle arrest, and inhibiting angiogenesis. N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has also shown neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's by reducing oxidative stress and inflammation. Additionally, N-(4-chlorobenzyl)-2-(3,4,5-triethoxybenzoyl)hydrazinecarbothioamide has been found to possess antimicrobial activity against various pathogens, including bacteria and fungi.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-[(3,4,5-triethoxybenzoyl)amino]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3O4S/c1-4-27-17-11-15(12-18(28-5-2)19(17)29-6-3)20(26)24-25-21(30)23-13-14-7-9-16(22)10-8-14/h7-12H,4-6,13H2,1-3H3,(H,24,26)(H2,23,25,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAPSUCXPPNOZEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NNC(=S)NCC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorobenzyl)-2-[(3,4,5-triethoxyphenyl)carbonyl]hydrazinecarbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoyl]-N-[2-(trifluoromethyl)phenyl]hydrazinecarbothioamide](/img/structure/B4118820.png)
![2-[({[2-(trifluoromethyl)phenyl]amino}carbonyl)amino]benzamide](/img/structure/B4118827.png)
![9-(2,3-dimethoxyphenyl)-2,3,8,9-tetrahydro[1,4]dioxino[2,3-g]quinolin-7(6H)-one](/img/structure/B4118832.png)
![N-(3-chlorophenyl)-2-[(5-isobutyl-4H-1,2,4-triazol-3-yl)thio]propanamide](/img/structure/B4118844.png)
![N-methyl-N-[(1-{2-[3-(trifluoromethyl)phenyl]ethyl}-4-piperidinyl)methyl]-2-pyridinecarboxamide](/img/structure/B4118846.png)
![2-[2-(2,3-dihydro-1H-inden-5-yloxy)propanoyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]hydrazinecarbothioamide](/img/structure/B4118858.png)
![isopropyl 4-({[(4-sec-butylphenyl)amino]carbonothioyl}amino)benzoate](/img/structure/B4118882.png)
![2-({N-(5-chloro-2-methoxyphenyl)-N-[(3,4-dimethoxyphenyl)sulfonyl]glycyl}amino)-N-(2-methoxyethyl)benzamide](/img/structure/B4118888.png)
![N~2~-(2-fluorophenyl)-N~1~-[2-(4-morpholinylcarbonyl)phenyl]-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B4118897.png)
![2-{[4-allyl-5-(5-bromo-2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-nitrophenyl)acetamide](/img/structure/B4118899.png)
![dimethyl [1-(4-bromophenyl)-3-(4-fluorophenyl)-2-methyl-3-oxopropyl]malonate](/img/structure/B4118910.png)
